7-(1-methyl-2-oxopropoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 7-(3-oxobutan-2-yloxy)-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C16H16O4/c1-9(17)10(2)19-11-6-7-13-12-4-3-5-14(12)16(18)20-15(13)8-11/h6-8,10H,3-5H2,1-2H3
• InChI Key: VENCPYMMFDTSEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C)OC1=CC2=C(C=C1)C3=C(CCC3)C(=O)O2
• Molecular Formula: C16H16O4
• DSSTOX Substance ID: DTXSID10383098
• Molecular Weight: 272.29 g/mol
• CAS RN: 314743-56-1

Description

7-(1-methyl-2-oxopropoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a chemical compound that belongs to the class of flavonoids. It has been found to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Antagonists for Metabotropic Glutamate Receptors

  A class of compounds including 7-(Hydroxyimino)cyclopropa[b]chromen-1a-carboxylates, which are potent antagonists for a phospholipase C-linked metabotropic glutamate receptor, mGluR1, have been synthesized. These compounds were developed through cyclopropanation and subsequent treatment with hydroxylamine (Annoura et al., 1996).

• Antimicrobial Activity of Thiazole Substituted Coumarins

  Innovative 7-((4-substituted thiazol-2-yl) methoxy)-4-methyl-2H-chromen-2-one compounds have shown promising antibacterial and antifungal activities. These compounds were synthesized starting from ethyl 2-(4-methyl-2-oxo-2H-chromone-7-yloxy)acetate (Parameshwarappa et al., 2009).

• Synthesis and Characterization of Complex Chromenes

  Detailed synthesis and characterization of complex chromene derivatives, including their crystal structures and NMR data, have been reported. These studies contribute to the fundamental understanding of chromene's chemical properties and structural dynamics (Chen et al., 2012).

Potential Applications

• Non-Linear Optical (NLO) Properties

  Novel coumarin-based pyrano-chromene derivatives have been synthesized and analyzed for their electronic, structural, and non-linear optical properties using density functional theory (DFT) and time-dependent DFT (TD/DFT). These compounds exhibit distinct NLO properties, suggesting potential applications in optical technologies (Arif et al., 2022).

• Antibacterial and Anticoagulant Activities

  The synthesis and pharmacological evaluation of new series of chromene derivatives, including their antibacterial and anticoagulant activities, highlight the potential therapeutic applications of such compounds (Zghab et al., 2017).

• Catalysis in Synthetic Chemistry

  Research on the use of specific catalysts for the synthesis of chromen-6-ones demonstrates the importance of chromene derivatives in synthetic chemistry, offering efficient routes to complex molecular structures (Wu et al., 2011).